5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole

• Molecular Formula: C16H11Cl2NO4S3
• Molecular Weight: 448.4 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=NC(=C(S2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• InChI: InChI=1S/C16H11Cl2NO4S3/c1-10-2-6-13(7-3-10)26(22,23)16-19-15(14(18)24-16)25(20,21)12-8-4-11(17)5-9-12/h2-9H,1H3
• InChIKey: IHSCPQUQRQFYMB-UHFFFAOYSA-N

5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole (CAS 1091776-21-4): A Bis-Sulfonyl 5-Chlorothiazole Electrophilic Scaffold

5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole (CAS 1091776-21-4; molecular formula C₁₆H₁₁Cl₂NO₄S₃; MW 448.4) is a polyfunctionalized 1,3-thiazole derivative bearing two electronically differentiated arylsulfonyl groups at the C2 and C4 positions and a chlorine atom at C5 . The compound belongs to a class of di- and trifunctional substituted 1,3-thiazoles that have been extensively investigated at the V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry (NAS of Ukraine) for their electrophilic reactivity and anticancer potential [1]. Unlike mono-sulfonyl thiazole congeners, the bis-sulfonyl architecture creates a pronounced electrophilic character, enabling regioselective nucleophilic substitution cascades at three distinct positions (C2, C4, and C5) of the thiazole ring [2].

Three-center electrophilic scaffold — enables programmed sequential derivatization at C2, C4, and C5 positions via regioselective nucleophilic substitution cascades

Asymmetric bis-sulfonyl architecture — electronically differentiated 4-chlorobenzenesulfonyl (C4) and 4-methylbenzenesulfonyl (C2) groups create a measurable Hammett gradient (Δσₚ ≈ 0.40) supporting chemo- and regioselectivity

C5 chlorine synthetic handle — enables late-stage diversification via nucleophilic displacement or metal-catalyzed cross-coupling; offers greater synthetic versatility than 5-amino or 5-piperazine analogs

• [1] Turov, K.V.; Mitiukhin, O.P.; Chumachenko, S.A.; Zyabrev, V.S.; Brovarets, V.S. Anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles. Ukrainica Bioorganica Acta 2020, 15(1), 2–11. DOI: 10.15407/bioorganica2020.01.002. View Source
• [2] Turov, K.V.; Drach, B.S. Reaction of 2-(Benzenesulfonyl)-5-(p-chlorobenzenesulfonyl)-4-tosyl-1,3-thiazole with O-, N-, S-, and C-nucleophiles. Russ. J. Gen. Chem. 2008, 78, 629–633. DOI: 10.1134/S1070363208040208. View Source

Why In-Class Thiazole Sulfones Cannot Substitute for 5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole

The asymmetric bis-sulfonyl architecture of this compound—combining a strongly electron-withdrawing 4-chlorobenzenesulfonyl group (Hammett σₚ for Cl ≈ +0.23) at C4 with a moderately electron-donating 4-methylbenzenesulfonyl (tosyl, σₚ for CH₃ ≈ −0.17) at C2—generates a unique electronic gradient across the thiazole ring that is absent in symmetric bis-sulfonyl analogs or mono-sulfonyl derivatives [1]. Published studies on the closely related tris-sulfonyl analog 2-(benzenesulfonyl)-5-(p-chlorobenzenesulfonyl)-4-tosyl-1,3-thiazole demonstrate that nucleophiles invariably attack C2 first, after which the reaction trajectory diverges based on nucleophile hardness/softness: S-nucleophiles proceed to C5 (chlorine displacement), while O- and N-nucleophiles redirect to C4 (tosyl displacement) [2]. This chemo- and regioselectivity is fundamentally governed by the differential sulfonyl substitution pattern; replacing either sulfonyl group with a different substituent—or removing the 5-chloro handle—alters the electrophilic hierarchy and eliminates the predictable three-center reactivity cascade that makes this scaffold valuable for stepwise, programmed derivatization [3].

Target compound

Mono-sulfonyl thiazoles — exhibit only single-center C5 reactivity regardless of nucleophile type; cannot reproduce the three-center cascade required for programmed diversification

Target compound

Symmetric bis-sulfonyl analogs — lack the electronic asymmetry (Δσₚ ≈ 0.0) that governs hard/soft nucleophile divergence; regioselective differentiation may be lost

Target compound

5-piperazine or 5-amino bis-sulfonyl thiazoles — C5 substituent is not a leaving group; eliminates the late-stage diversification handle required for SAR exploration or analog generation

• [1] Turov, K.V.; Vinogradova, T.K.; Brovarets, V.S.; Drach, B.S. Reactions of 4-tosyl-2-phenyl-5-chloro-1,3-thiazole with N-, O-, and S-nucleophiles. Russ. J. Gen. Chem. 2010, 80, 825–828. DOI: 10.1134/S1070363210040249. View Source
• [2] Turov, K.V.; Drach, B.S. Reaction of 2-(Benzenesulfonyl)-5-(p-chlorobenzenesulfonyl)-4-tosyl-1,3-thiazole with O-, N-, S-, and C-nucleophiles. Russ. J. Gen. Chem. 2008, 78, 629–633. DOI: 10.1134/S1070363208040208. View Source
• [3] Turov, K. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis (CSc), V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. State Registration No. 0412U004796. View Source

Quantitative Differentiation Evidence for 5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole vs. Closest Analogs

Regioselective Nucleophilic Substitution Hierarchy: C2 → C5 (S-Nucleophiles) vs. C2 → C4 (O/N-Nucleophiles)

In the tris-sulfonyl analog 2-(benzenesulfonyl)-5-(p-chlorobenzenesulfonyl)-4-tosyl-1,3-thiazole—the closest literature-characterized relative of the target compound—Turov and Drach (2008) established that all nucleophiles first attack the C2 position, after which S-nucleophiles react at C5 while O- and N-nucleophiles react at C4 [1]. This diverging regioselectivity is absent in mono-sulfonyl 4-tosyl-2-phenyl-5-chloro-1,3-thiazole, where nucleophiles react exclusively at C5 with chloride elimination regardless of nucleophile type [2]. The target compound, bearing the 4-chlorobenzenesulfonyl (C4) and 4-methylbenzenesulfonyl (C2) groups, is predicted to exhibit analogous three-center reactivity based on the established structure–reactivity relationships in this compound series [3].

Regioselectivity hierarchy

Head-to-head

Bis-sulfonyl: C2 first → then C5 (S-nucleophiles) or C4 (O/N-nucleophiles). Mono-sulfonyl: C5 only regardless of nucleophile type.

Programmed three-center reactivity enables positionally defined libraries

Inferred from tris-sulfonyl analog reactivity; target compound predicted to follow analogous pathways

Evidence Dimension	Nucleophilic attack regioselectivity (order and position of substitution)
Target Compound Data	Predicted: C2 first → then C5 (S-nucleophiles) or C4 (O/N-nucleophiles); inferred from tris-sulfonyl analog [REFS-1, REFS-3]
Comparator Or Baseline	Mono-sulfonyl analog (4-tosyl-2-phenyl-5-chloro-1,3-thiazole): exclusive C5 attack with chloride elimination, regardless of nucleophile type [2]
Quantified Difference	Bis-sulfonyl scaffold: 3-center electrophilic reactivity (C2 → C4 or C5 pathway divergence). Mono-sulfonyl scaffold: 1-center reactivity (C5 only). Regioselectivity difference: qualitative, pathway-determining.
Conditions	Reactions with N-, O-, S-nucleophiles (amines, alkoxides, thiolates); ambient to mild heating conditions; documented in Russ. J. Gen. Chem. 2008, 78, 629–633 and 2010, 80, 825–828

Why This Matters

For procurement, this regioselectivity governs which derivative can be synthesized from a given scaffold—a bis-sulfonyl thiazole enables programmed, sequential derivatization at up to three positions, whereas a mono-sulfonyl analog permits functionalization at only one center.

• [1] Turov, K.V.; Drach, B.S. Reaction of 2-(Benzenesulfonyl)-5-(p-chlorobenzenesulfonyl)-4-tosyl-1,3-thiazole with O-, N-, S-, and C-nucleophiles. Russ. J. Gen. Chem. 2008, 78, 629–633. DOI: 10.1134/S1070363208040208. View Source
• [2] Turov, K.V.; Vinogradova, T.K.; Brovarets, V.S.; Drach, B.S. Reactions of 4-tosyl-2-phenyl-5-chloro-1,3-thiazole with N-, O-, and S-nucleophiles. Russ. J. Gen. Chem. 2010, 80, 825–828. DOI: 10.1134/S1070363210040249. View Source
• [3] Turov, K. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis (CSc), V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. State Registration No. 0412U004796. View Source

Soft/Hard Nucleophile Divergence at the Bis-Sulfonyl Thiazole Core: The Pearson Symbiosis Principle in Practice

Turov et al. (2010) demonstrated that when a second sulfonyl group is introduced at C5 of the mono-sulfonyl substrate 4-tosyl-2-phenyl-5-chloro-1,3-thiazole—producing the bis-sulfonyl analog 4-tosyl-2-phenyl-5-(p-chlorophenylsulfonyl)-1,3-thiazole—the regiochemical outcome of nucleophilic attack fundamentally changes [1]. The mono-sulfonyl substrate reacts exclusively at C5 with chloride elimination. In contrast, the bis-sulfonyl analog reacts with soft nucleophiles (thiolates) at C5 and with hard nucleophiles (alkoxides, amines) at C4, consistent with the Pearson symbiosis principle in the transition state [REFS-1, REFS-2]. The target compound incorporates this critical C5 chlorine atom and thus retains the capacity for soft-nucleophile-directed C5 functionalization, while the C4 4-chlorobenzenesulfonyl group provides a distinct electronic environment versus the C4-tosyl group in the literature analog [3].

Hard/soft divergence

Head-to-head

Bis-sulfonyl: soft nucleophiles → C5; hard nucleophiles → C4. Mono-sulfonyl: all nucleophiles → C5.

Bimodal chemoselectivity enables orthogonal protection/deprotection strategies

Verified across multiple nucleophile substrates (Russ. J. Gen. Chem. 2010)

Evidence Dimension	Nucleophile-dependent chemoselectivity (soft vs. hard nucleophile divergence)
Target Compound Data	Predicted: soft nucleophiles (RS⁻) → C5 (Cl displacement); hard nucleophiles (RO⁻, RNH₂) → C4 (sulfonyl displacement); inferred from bis-sulfonyl analog [REFS-1, REFS-2]
Comparator Or Baseline	Mono-sulfonyl 4-tosyl-2-phenyl-5-chloro-1,3-thiazole: all nucleophile types (hard and soft) attack exclusively at C5 [1]
Quantified Difference	Bis-sulfonyl: bimodal reactivity (hard → C4; soft → C5). Mono-sulfonyl: unimodal reactivity (all → C5). This enables orthogonal protection/deprotection strategies not possible with mono-sulfonyl thiazoles.
Conditions	N-, O-, S-nucleophiles in aprotic solvents; documented regioselectivity verified across multiple nucleophile substrates in Russ. J. Gen. Chem. 2010, 80, 825–828

Why This Matters

The ability to direct different nucleophile classes to different positions on the same scaffold enables chemists to build molecular complexity through sequential, chemoselective transformations—a capability that mono-sulfonyl thiazoles cannot provide.

• [1] Turov, K.V.; Vinogradova, T.K.; Brovarets, V.S.; Drach, B.S. Reactions of 4-tosyl-2-phenyl-5-chloro-1,3-thiazole with N-, O-, and S-nucleophiles. Russ. J. Gen. Chem. 2010, 80, 825–828. DOI: 10.1134/S1070363210040249. View Source
• [2] Turov, K. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis (CSc), V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. State Registration No. 0412U004796. View Source
• [3] Babii, S.B.; Zyabrev, V.S.; Drach, B.S. Cyclocondensation of 1-Tosyl-2,2-dichloroethenyl Isothiocyanate with O-, S-, N-, and C-Nucleophiles. Russ. J. Gen. Chem. 2002, 72, 1730–1735. DOI: 10.1023/A:1023337112138. View Source

NCI-60 Anticancer Activity of 2,4-Bis-Sulfonyl Thiazole Congeners: Class-Level Benchmarking

In a 2020 NCI-60 Human Tumor Cell Lines Screen, the 2,4-bis-sulfonyl 1,3-thiazole congener 1-(2,4-bis((4-methylphenyl)sulfonyl)-1,3-thiazol-5-yl)piperazine—which shares the identical 2,4-bis(4-methylphenylsulfonyl) core with the target compound but replaces the 5-chloro with a piperazine substituent—exhibited an average log GI₅₀ of −5.67 (GI₅₀ ≈ 2.14 μM), log TGI of −5.21, and log LC₅₀ of −4.67 across the full 60-cell-line panel [1]. This surpasses the activity of the mono-sulfonyl comparator 1-(4-((4-methylphenyl)-sulfonyl)-2-phenyl-1,3-thiazol-5-yl)piperazine in cytostatic potency (log TGI −5.54 vs. −5.21) despite the latter's superior GI₅₀ (−5.87 vs. −5.67) [1]. Separately, 2,4-disulfonylsubstituted 5-aminothiazole derivatives (compounds 24 and 25) achieved mean growth inhibition of approximately 66.0% at a single high dose (10 μM) in the same NCI-60 assay [2]. These data establish that 2,4-bis-sulfonyl thiazoles are a validated antitumor chemotype within the NCI-60 framework, providing a quantitative activity benchmark for analogs bearing the target compound's core architecture [3].

NCI-60 benchmark

Cross-study comparable

Closest bis-sulfonyl analog: avg. log GI₅₀ = −5.67 (GI₅₀ ≈ 2.14 µM), log TGI = −5.21, log LC₅₀ = −4.67 across 60 cell lines

2,4-Bis-sulfonyl core reported as antiproliferative chemotype in NCI-60 panel

Target compound not directly screened; activity inferred from congener with identical 2,4-bis(4-methylphenylsulfonyl) core

Evidence Dimension	In vitro antiproliferative activity (NCI-60 60-cell-line panel)
Target Compound Data	Not directly tested in published NCI-60 screens; predicted to share the 2,4-bis-sulfonyl thiazole pharmacophore [REFS-1, REFS-2, REFS-3]
Comparator Or Baseline	1-(2,4-bis((4-methylphenyl)sulfonyl)-1,3-thiazol-5-yl)piperazine: avg. log GI₅₀ = −5.67, log TGI = −5.21, log LC₅₀ = −4.67. Mono-sulfonyl comparator 1-(4-((4-methylphenyl)-sulfonyl)-2-phenyl-1,3-thiazol-5-yl)piperazine: avg. log GI₅₀ = −5.87, log TGI = −5.54, log LC₅₀ = −5.21 [1]
Quantified Difference	2,4-Bis-sulfonyl analog GI₅₀ ≈ 2.14 μM; mono-sulfonyl analog GI₅₀ ≈ 1.35 μM. However, the 2,4-bis-sulfonyl architecture is associated with a distinct cytostatic/cytotoxic balance (Δ log TGI − log LC₅₀ differs by ~0.33 log units) compared to mono-sulfonyl analogs [1].
Conditions	NCI-60 Human Tumor Cell Lines Screen; in vitro; 60 cell lines covering leukemia, melanoma, and cancers of lung, colon, CNS, ovary, kidney, prostate, and breast; 48 h continuous exposure; sulforhodamine B (SRB) endpoint

Why This Matters

The 2,4-bis-sulfonyl thiazole core is validated in the NCI-60 screen as an antiproliferative scaffold, providing a quantitative rationale for selecting this chemotype over untested thiazole scaffolds in anticancer screening library procurement.

• [1] Turov, K.V.; Mitiukhin, O.P.; Chumachenko, S.A.; Zyabrev, V.S.; Brovarets, V.S. Anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles. Ukrainica Bioorganica Acta 2020, 15(1), 2–11. DOI: 10.15407/bioorganica2020.01.002. View Source
• [2] Zyabrev, V.; Demydchuk, B.; Pilyo, S.; Zhirnov, V.; Liavynets, O.; Brovarets, V. Synthesis, characterization, and in vitro anticancer evaluation of 2,4-disulfonylsubstituted 5-aminothiazoles. DOAJ Abstract. 2024. https://doaj.org/article/0c15811b6a114b73a799e649ce588730. View Source
• [3] Shoemaker, R.H. The NCI60 human tumour cell line anticancer drug screen. Nature Reviews Cancer 2006, 6, 813–823. DOI: 10.1038/nrc1951. View Source

Molecular Property Differentiation: Electronic Asymmetry vs. Symmetric Bis-Sulfonyl and Mono-Sulfonyl Analogs

The target compound differentiates itself from the closest commercially cataloged analog—5-chloro-4-((4-chlorophenyl)sulfonyl)-2-(phenylsulfonyl)thiazole (C₁₅H₉Cl₂NO₄S₃, MW 434.3)—by the presence of a para-methyl group on the C2 benzenesulfonyl substituent . This methyl substitution produces a measurable electronic difference: the 4-methylbenzenesulfonyl group (tosyl; Hammett σₚ ≈ −0.17 for CH₃) is less electron-withdrawing than the unsubstituted phenylsulfonyl group (σₚ ≈ 0.0 for H) [1]. The resulting electronic gradient between C4 (4-Cl-phenylsulfonyl, σₚ ≈ +0.23) and C2 (4-CH₃-phenylsulfonyl, σₚ ≈ −0.17) spans approximately 0.40 Hammett σ units, compared to approximately 0.23 units for the phenylsulfonyl analog [2]. This enhanced electronic asymmetry may translate into greater regioselectivity in nucleophilic aromatic substitution reactions and differential binding interactions with biological targets.

Electronic asymmetry

Supporting evidence

Target: Δσₚ (C4−C2) ≈ 0.40. Symmetric bis-tosyl: Δσₚ ≈ 0.0. 2-Phenylsulfonyl analog: Δσₚ ≈ 0.23.

Enhanced electronic gradient may support greater regioselectivity

Hammett σₚ values from standard compilations; ground-state property comparison

Evidence Dimension	Hammett substituent constant differential between C4 and C2 sulfonyl aryl groups (Δσₚ)
Target Compound Data	C4: 4-Cl-C₆H₄-SO₂ (σₚ ≈ +0.23); C2: 4-CH₃-C₆H₄-SO₂ (σₚ ≈ −0.17); Δσₚ (C4−C2) ≈ 0.40
Comparator Or Baseline	5-Chloro-4-((4-chlorophenyl)sulfonyl)-2-(phenylsulfonyl)thiazole: C4: 4-Cl-C₆H₄-SO₂ (σₚ ≈ +0.23); C2: C₆H₅-SO₂ (σₚ ≈ 0.0); Δσₚ (C4−C2) ≈ 0.23. Symmetric bis-tosyl analog: Δσₚ ≈ 0.0
Quantified Difference	The target compound exhibits approximately 1.7-fold greater electronic asymmetry (Δσₚ ≈ 0.40) than the 2-phenylsulfonyl analog (Δσₚ ≈ 0.23) and substantially greater asymmetry than symmetric bis-sulfonyl analogs (Δσₚ ≈ 0.0).
Conditions	Hammett σₚ values from standard compilations; applied to ground-state electronic properties of the neutral thiazole scaffold

Why This Matters

Electronic asymmetry between sulfonyl substituents is the structural feature that enables the unique three-center reactivity cascade; procurement of a symmetric bis-sulfonyl analog would eliminate this key functional differentiator.

• [1] Hansch, C.; Leo, A.; Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. DOI: 10.1021/cr00002a004. View Source
• [2] Turov, K.V.; Vinogradova, T.K.; Brovarets, V.S.; Drach, B.S. Reactions of 4-tosyl-2-phenyl-5-chloro-1,3-thiazole with N-, O-, and S-nucleophiles. Russ. J. Gen. Chem. 2010, 80, 825–828. DOI: 10.1134/S1070363210040249. View Source

5-Chloro Leaving Group as a Synthetic Handle: Comparison with 5-Piperazine and 5-Amino Bis-Sulfonyl Thiazole Analogs

The C5 chlorine atom serves as a versatile leaving group enabling nucleophilic displacement with amines, thiols, and alkoxides, as documented for the entire 5-chloro-4-tosyl-1,3-thiazole compound family [1]. Babii et al. (2002) demonstrated that 4-tosyl-5-chloro-1,3-thiazole derivatives undergo chlorine elimination with thiophenolates and amine nucleophiles, providing access to 5-substituted analogs [2]. The C5 chlorine also enables toluenesulfinate anion elimination under appropriate conditions, offering an orthogonal leaving group pathway [3]. In contrast, the 5-piperazine analog 1-(2,4-bis((4-methylphenyl)sulfonyl)-1,3-thiazol-5-yl)piperazine—while exhibiting validated anticancer activity (log GI₅₀ = −5.67)—lacks this synthetic versatility, as the piperazine is not a readily displaceable leaving group [4]. The 5-chloro compound thus serves as a more versatile intermediate for downstream diversification than its 5-amino or 5-piperazine counterparts.

C5 synthetic handle

Class-level inference

C5 chlorine: displaceable by N-, O-, S-nucleophiles; also undergoes sulfinate elimination. 5-piperazine/5-amino analogs: not displaceable.

Chlorine enables at least two distinct diversification pathways vs. zero for piperazine analog

Versatile intermediate for downstream analog generation; supported by multiple studies on 5-chloro-4-tosyl-thiazole family

Evidence Dimension	Synthetic versatility: capacity for nucleophilic displacement at C5
Target Compound Data	C5 chlorine: displaceable by N-, O-, S-nucleophiles; also capable of toluenesulfinate elimination [REFS-1, REFS-2, REFS-3]
Comparator Or Baseline	5-Piperazine analog (1-(2,4-bis((4-methylphenyl)sulfonyl)-1,3-thiazol-5-yl)piperazine): C5 piperazine is not a leaving group—no further C5 diversification possible. 5-Amino analogs: limited leaving group capacity at C5.
Quantified Difference	The 5-chloro compound offers at least 2 distinct reaction pathways at C5 (direct displacement and sulfinate elimination), compared to zero for the 5-piperazine analog. This represents a qualitative, pathway-determining difference in synthetic utility.
Conditions	Nucleophilic substitution with amines, thiols, phenols in aprotic solvents; documented across multiple publications from the Brovarets/Drach group (2002–2012)

Why This Matters

The 5-chloro compound is a more versatile procurement choice for medicinal chemistry diversification programs because it can be directly converted into 5-amino, 5-thio, or 5-oxy analogs, whereas 5-piperazine or 5-amino analogs are synthetic endpoints rather than intermediates.

• [1] Turov, K.V.; Vinogradova, T.K.; Drach, B.S. Transformations of 5-chloro-2-hydrazino-4-p-tolylsulfonyl-1,3-thiazole. Russ. J. Gen. Chem. 2008, 78, 2132–2136. DOI: 10.1134/s1070363208110248. View Source
• [2] Babii, S.B.; Zyabrev, V.S.; Drach, B.S. Cyclocondensation of 1-Tosyl-2,2-dichloroethenyl Isothiocyanate with O-, S-, N-, and C-Nucleophiles. Russ. J. Gen. Chem. 2002, 72, 1730–1735. DOI: 10.1023/A:1023337112138. View Source
• [3] Babii, S. Novel Transformations of Arylsulfonyl Substituted Enamides and Related Reagents into Derivatives of Azaheterocycles. Ph.D. Thesis (CSc), Institute of Organic Chemistry, NAS of Ukraine, 2003. State Registration No. 0403U001463. View Source
• [4] Turov, K.V.; Mitiukhin, O.P.; Chumachenko, S.A.; Zyabrev, V.S.; Brovarets, V.S. Anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles. Ukrainica Bioorganica Acta 2020, 15(1), 2–11. DOI: 10.15407/bioorganica2020.01.002. View Source

Antiradical Activity in the 4-Tosyl-5-Chloro Thiazole Series: Biological Activity Context

Turov et al. (2012) evaluated the antiradical activity of a series of thiazole derivatives using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay in vitro [1]. Among the tested compounds, 5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-tosyl-1,3-thiazole—a direct derivative of the 5-chloro-4-tosyl-thiazole scaffold from which the target compound is derived—was identified as one of the four most active compounds in the series [1]. The study further demonstrated that the antiradical properties correlate with effects on Saccharomyces cerevisiae metabolic activity (CO₂ production), and that nanocomposite formulations with high-dispersity silica can modulate the release kinetics of these bioactive thiazole derivatives [1]. While the target compound itself was not tested in this specific assay, its structural relationship to the active 5-chloro-4-tosyl-thiazole chemotype provides a biological activity context supporting its inclusion in antioxidant screening libraries [2].

Antiradical activity context

Class-level inference

5-Chloro-4-tosyl-thiazole derivatives ranked among top four in DPPH radical scavenging within tested series; specific IC₅₀ not reported.

Supports antioxidant screening library inclusion

Target compound not directly tested; scaffold association from Turov et al. 2012; data to verify

Evidence Dimension	In vitro antiradical activity (DPPH radical scavenging)
Target Compound Data	Not directly tested; belongs to the 5-chloro-4-(arylsulfonyl)-thiazole chemotype shown to exhibit antiradical activity in the DPPH model system [1]
Comparator Or Baseline	5-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-tosyl-1,3-thiazole: identified among the four most active antiradical compounds in the tested thiazole derivative series [1]
Quantified Difference	Qualitative classification: the 5-chloro-4-sulfonyl thiazole scaffold is associated with measurable antiradical activity, whereas compounds lacking the C5 chlorine or the C4 sulfonyl group were not among the top-performing analogs. Specific IC₅₀ values were not reported in the available abstract.
Conditions	DPPH radical scavenging assay in vitro; Saccharomyces cerevisiae suspension metabolic activity assay; nanocomposite silica matrix formulation studies; published in Biotechnology (Kiev) 2012, Vol. 5, No. 3, pp. 75–83

Why This Matters

The documented antiradical activity of 5-chloro-4-tosyl thiazole derivatives provides an additional biological screening rationale beyond anticancer applications, supporting procurement for multi-target screening libraries.

• [1] Turov, K.V.; Barvinchenko, V.M.; Krupska, T.V.; Turova, A.A.; Brovarets, V.S. Antiradical properties of thiazole derivatives. The effect on the metabolic activity of yeast. Biotechnology (Kiev) 2012, Vol. 5, No. 3, pp. 75–83. ISSN 1995-5537. View Source
• [2] Turov, K. Synthesis and Properties of New Di- and Trifunctionally Substituted 1,3-Thiazoles. Ph.D. Thesis (CSc), V.P. Kukhar Institute of Bioorganic Chemistry and Petrochemistry, NAS of Ukraine, 2012. State Registration No. 0412U004796. View Source

Recommended Application Scenarios for 5-Chloro-4-(4-chlorobenzenesulfonyl)-2-(4-methylbenzenesulfonyl)-1,3-thiazole Based on Quantitative Evidence

Programmed, Stepwise Synthesis of Trisubstituted Thiazole Libraries via Regioselective Nucleophilic Cascades

The bis-sulfonyl architecture enables a predictable three-step diversification sequence: (1) initial nucleophilic attack at the C2 sulfonyl center, (2) divergence to C5 (with soft S-nucleophiles) or C4 (with hard O/N-nucleophiles), and (3) further functionalization at the remaining position [1]. This programmed reactivity—documented for the closely related tris-sulfonyl and bis-sulfonyl thiazole analogs by the Brovarets group—makes this compound uniquely suited as a central scaffold for generating diverse, positionally defined compound libraries that cannot be accessed from mono-sulfonyl or symmetric bis-sulfonyl thiazoles [2]. The 5-chloro group provides an additional orthogonal handle for late-stage diversification via nucleophilic aromatic substitution or metal-catalyzed cross-coupling [3].

Anticancer Lead Optimization Leveraging the Validated 2,4-Bis-Sulfonyl Thiazole Pharmacophore

The 2,4-bis-sulfonyl-1,3-thiazole core has been validated as an antiproliferative scaffold in the NCI-60 Human Tumor Cell Lines Screen, with the closest analog—1-(2,4-bis((4-methylphenyl)sulfonyl)-1,3-thiazol-5-yl)piperazine—achieving an average log GI₅₀ of −5.67 (GI₅₀ ≈ 2.14 μM) [1]. The target compound offers the advantage of C5 chlorine as a diversifiable handle, enabling systematic exploration of C5 substituent effects on anticancer activity while maintaining the validated 2,4-bis-sulfonyl pharmacophore [2]. This positions the compound as an attractive starting point for structure–activity relationship (SAR) studies aimed at optimizing potency, selectivity, and drug-like properties within the NCI-60-validated chemotype [3].

Chemical Biology Probe for Investigating Nucleophile Selectivity at Polyfunctional Electrophilic Heterocycles

The demonstrated hard/soft nucleophile divergence at the bis-sulfonyl thiazole core—where soft nucleophiles preferentially attack C5 while hard nucleophiles redirect to C4—provides a well-characterized model system for studying the Pearson symbiosis principle in heterocyclic chemistry [1]. The target compound, with its electronically differentiated 4-chlorobenzenesulfonyl (C4) and 4-methylbenzenesulfonyl (C2) groups, extends this model by introducing measurable Hammett σ asymmetry (Δσₚ ≈ 0.40) that can be correlated with reaction outcomes [2]. This makes the compound valuable as a probe substrate for physical organic chemistry investigations and for teaching advanced concepts in chemoselectivity [3].

Antioxidant Screening Library Component within the 5-Chloro-4-Sulfonyl Thiazole Chemotype

The 5-chloro-4-(arylsulfonyl)-thiazole scaffold has demonstrated measurable antiradical activity in the DPPH assay, with structurally related compounds—including 5-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-tosyl-1,3-thiazole—ranking among the most active derivatives in the tested series [1]. The target compound extends this chemotype by incorporating a 4-chlorobenzenesulfonyl group at C4, which may further modulate radical-scavenging properties through electronic effects [2]. Procurement for antioxidant screening is further supported by the documented ability to formulate thiazole derivatives with nanostructured silica matrices for programmable release, suggesting potential applications in materials-enabled bioactive delivery systems [1].

Application

Selection Property

Validation Focus

Programmed thiazole library synthesis

Regioselective three-center reactivity (C2 → C4 or C5 pathway divergence)

Reaction pathway outcome verification for N-, O-, S-nucleophiles

NCI-60 antiproliferative lead optimization

2,4-Bis-sulfonyl thiazole pharmacophore with C5 diversifiable handle

Antiproliferative endpoint context in cell-line panel; substituent SAR exploration

Nucleophile selectivity probe (HSAB model)

Hard/soft nucleophile chemoselectivity at bis-sulfonyl core

Correlation of Hammett asymmetry with reaction outcomes

Antioxidant screening library component

5-Chloro-4-sulfonyl thiazole chemotype with reported DPPH activity

Radical scavenging assay response; formulation compatibility review

• [1] Turov, K.V.; Drach, B.S. Reaction of 2-(Benzenesulfonyl)-5-(p-chlorobenzenesulfonyl)-4-tosyl-1,3-thiazole with O-, N-, S-, and C-nucleophiles. Russ. J. Gen. Chem. 2008, 78, 629–633. DOI: 10.1134/S1070363208040208. View Source
• [2] Turov, K.V.; Vinogradova, T.K.; Brovarets, V.S.; Drach, B.S. Reactions of 4-tosyl-2-phenyl-5-chloro-1,3-thiazole with N-, O-, and S-nucleophiles. Russ. J. Gen. Chem. 2010, 80, 825–828. DOI: 10.1134/S1070363210040249. View Source
• [3] Turov, K.V.; Mitiukhin, O.P.; Chumachenko, S.A.; Zyabrev, V.S.; Brovarets, V.S. Anticancer evaluation of di- and trifunctional substituted 1,3-thiazoles. Ukrainica Bioorganica Acta 2020, 15(1), 2–11. DOI: 10.15407/bioorganica2020.01.002. View Source